Tris(2-methoxyethyloxy) erbium

• IUPAC Name: erbium(3+);2-methoxyethanolate
• InChI: InChI=1S/3C3H7O2.Er/c3*1-5-3-2-4;/h3*2-3H2,1H3;/q3*-1;+3
• InChI Key: AOWDNKQXGUKNRD-UHFFFAOYSA-N
• Canonical SMILES: COCC[O-].COCC[O-].COCC[O-].[Er+3]
• Molecular Formula: C9H21ErO6
• DSSTOX Substance ID: DTXSID50624755
• Molecular Weight: 392.52 g/mol
• CAS RN: 367509-45-3

Description

Tris[2-(2-methoxyethoxy)ethyl]amine is a chemical compound with the molecular formula C15H33NO6. It appears as a light yellow to amber to dark green clear liquid.

Physical And Chemical Properties Analysis

Tris[2-(2-methoxyethoxy)ethyl]amine has a boiling point of 171 °C at 1 mmHg and a flash point of 162 °C. It has a specific gravity of 1.01 at 20/20°C and a refractive index of 1.45. It is soluble in water.

Scientific Research Applications

1. Silicon Compatible Emitters

Erbium (III) tris(8-hydroxyquinoline) (ErQ), a compound related to Tris(2-methoxyethyloxy) erbium, demonstrates potential as a material for silicon-compatible 1.5 μm emitters. This is due to its ability to exhibit clear photoluminescence at room temperature, which can be utilized in organic electroluminescent diodes (Gillin & Curry, 1999).

2. Photoluminescent and Magnetic Properties

Another related Er(III) complex, tris(dibenzoylmethanate)mono(2,2′-bipyridine) erbium(III), shows unique photophysical and magnetic properties. This complex, with a distorted square antiprismatic geometry, displays significant photoluminescence in the near-infrared region and slow magnetic relaxation properties (Martín‐Ramos et al., 2015).

3. Near-IR Luminescence

Salen-type erbium complexes have been synthesized and exhibit near-infrared luminescence around 1530 nm. These complexes could be beneficial for applications requiring near-IR light, such as telecommunications and medical imaging (Fei et al., 2016).

4. Organic Solar Cells

Erbium (III) tris(8-hydroxyquinoline) doped zinc oxide has been used as an electron transport layer in organic solar cells. This composition leads to increased power conversion efficiency, highlighting its potential in photovoltaic applications (Babu et al., 2018).

5. Photon Upconversion for Solar Cells

Trivalent erbium-doped nanophosphors have been applied in dye-sensitized solar cells (DSSC) to enhance light harvesting. This results in increased power conversion efficiency due to better photon conversion efficiency, demonstrating a promising application in solar energy technology (Rajeswari et al., 2017).

6. Optoelectronic Applications

The incorporation of erbium into GaAs using novel precursors suggests potential applications in optoelectronics. The erbium-doped GaAs exhibits enhanced optical emission, making it suitable for light-emitting diode (LED) and laser applications (Cederberg et al., 1999).

Safety and Hazards

Tris[2-(2-methoxyethoxy)ethyl]amine is classified as dangerous. It can cause severe skin burns and eye damage. Safety measures include wearing protective gloves, clothing, and eye/face protection. If swallowed, it’s advised not to induce vomiting.